Cas no 115783-38-5 (5-(2-Carboxyethyl)-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid)
115783-38-5 structure
Product Name:5-(2-Carboxyethyl)-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
CAS No:115783-38-5
MF:C17H26O4
MW:294.385945796967
CID:173617
Update Time:2024-03-01
5-(2-Carboxyethyl)-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenepropanoicacid, 5-carboxy-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a-trimethyl-, (1S,2R,4aR,8aR)-
- 1-Naphthalenepropanoicacid, 5-carboxy-1,2,3,4,4a,7,8,8a-octahydro-1,2,4a-trimethyl-, [1S-(1a,2b,4ab,8aa)]-
- Norhardwickiic acid
- 5-(2-Carboxyethyl)-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
-
- Inchi: 1S/C17H26O4/c1-11-7-9-17(3)12(15(20)21)5-4-6-13(17)16(11,2)10-8-14(18)19/h5,11,13H,4,6-10H2,1-3H3,(H,18,19)(H,20,21)
- InChI Key: FCJKOBAGJCMBSO-UHFFFAOYSA-N
- SMILES: OC(C1=CCCC2C1(C)CCC(C)C2(C)CCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 481
- Topological Polar Surface Area: 74.6
5-(2-Carboxyethyl)-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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